Cas no 879896-50-1 (2-(4-Methylpiperazin-1-ylmethyl)benzylamine)

• Product Name: 2-(4-Methylpiperazin-1-ylmethyl)benzylamine
• CAS No: 879896-50-1
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• MDL: MFCD06797802
• CID: 720877
• Update Time: 2025-11-02

2-(4-Methylpiperazin-1-ylmethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-1-ylmethyl)benzylamine
• [2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanamine
• {2-[(4-Methylpiperazin-1-yl)methyl]phenyl}methylamine
• Benzenemethanamine,2-[(4-methyl-1-piperazinyl)methyl]-

• MDL： MFCD06797802
• Inchi： 1S/C13H21N3/c1-15-6-8-16(9-7-15)11-13-5-3-2-4-12(13)10-14/h2-5H,6-11,14H2,1H3
• InChI Key： OKGWICVOLZFMPE-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2CN)CCN(C)CC1

Computed Properties

• Exact Mass: 219.17400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 32.50000
• LogP: 1.46880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-(4-Methylpiperazin-1-ylmethyl)benzylamine

Comprehensive Guide to 2-(4-Methylpiperazin-1-ylmethyl)benzylamine (CAS No. 879896-50-1): Properties, Applications, and Market Insights

2-(4-Methylpiperazin-1-ylmethyl)benzylamine (CAS No. 879896-50-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzylamine and methylpiperazine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C₁₃H₂₁N₃, offers a balance of lipophilicity and hydrogen-bonding capacity, making it valuable for drug discovery and material science applications.

The growing interest in 2-(4-Methylpiperazin-1-ylmethyl)benzylamine is driven by its potential role in developing central nervous system (CNS) therapeutics. Researchers are exploring its derivatives for modulating neurotransmitter receptors, a hot topic in neuroscience due to the rising global prevalence of neurological disorders. Recent studies highlight its utility in designing dopamine receptor ligands, aligning with the increasing demand for novel psychiatric and neurodegenerative disease treatments.

From a synthetic chemistry perspective, CAS 879896-50-1 demonstrates remarkable reactivity in N-alkylation and reductive amination reactions. Its methylpiperazine group enhances solubility in polar solvents, while the benzylamine functionality allows for diverse derivatization. These properties make it particularly useful in combinatorial chemistry and high-throughput screening platforms, addressing the pharmaceutical industry's need for efficient lead compound optimization.

The compound's stability profile has been extensively studied, showing excellent compatibility with common organic solvents and moderate thermal stability (decomposition above 200°C). This makes 2-(4-Methylpiperazin-1-ylmethyl)benzylamine suitable for various catalytic reactions and multi-step syntheses. Analytical chemists frequently employ HPLC-MS and NMR spectroscopy for its characterization, reflecting current analytical trends in small molecule verification.

In material science applications, 879896-50-1 has shown promise as a building block for functionalized polymers. Its amine groups can participate in polycondensation reactions to create novel materials with tailored properties. This aligns with the sustainable chemistry movement, as researchers seek bio-compatible polymers for medical devices and controlled-release systems.

The global market for 2-(4-Methylpiperazin-1-ylmethyl)benzylamine derivatives is projected to grow steadily, driven by pharmaceutical R&D investments. Current pricing trends reflect its status as a high-value intermediate, with purity grades (>98%) commanding premium prices. Supply chain analysts note increasing demand from contract research organizations and academic laboratories, particularly in North America and Asia-Pacific regions.

Quality control protocols for CAS 879896-50-1 typically include rigorous testing for residual solvents and isomeric purity, addressing industry concerns about compound standardization. These procedures ensure batch-to-batch consistency for critical research applications, meeting the stringent requirements of Good Manufacturing Practice (GMP) facilities.

Emerging research directions for this compound include its potential in metal-organic frameworks (MOFs) and catalysis. The methylpiperazine-benzylamine hybrid structure offers unique coordination chemistry possibilities, attracting attention from inorganic chemists. This multidisciplinary appeal positions 2-(4-Methylpiperazin-1-ylmethyl)benzylamine as a compound with expanding scientific relevance.

Environmental and safety assessments indicate that proper handling of 879896-50-1 requires standard laboratory precautions. While not classified as hazardous under current regulations, researchers are advised to use appropriate personal protective equipment during manipulation. These considerations reflect the chemical industry's growing emphasis on occupational safety and responsible research practices.

The synthesis of 2-(4-Methylpiperazin-1-ylmethyl)benzylamine typically involves reductive amination of corresponding aldehydes or nucleophilic substitution reactions. Recent patent literature describes improved synthetic routes with enhanced atom economy and reduced environmental impact, responding to green chemistry initiatives in pharmaceutical manufacturing.

Analytical challenges associated with this compound include its chromatographic separation from structurally similar analogs. Advanced chiral separation techniques have been developed to address this issue, particularly important for enantioselective synthesis applications. These methodological advancements contribute to the compound's growing utility in asymmetric catalysis research.

Looking ahead, 2-(4-Methylpiperazin-1-ylmethyl)benzylamine is poised to maintain its importance in medicinal chemistry. Its structural features continue to inspire novel structure-activity relationship (SAR) studies, particularly in GPCR-targeted drug discovery. The compound's versatility ensures its ongoing relevance as researchers tackle complex therapeutic challenges in areas like precision medicine and personalized therapeutics.